Cas no 132015-05-5 (4-Oxa-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 6-(1-hydroxyethyl)-3-(1-methylethyl)-7-oxo-, [5R-[5a,6a(R*)]]- (9CI))

• Product name: 4-Oxa-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 6-(1-hydroxyethyl)-3-(1-methylethyl)-7-oxo-, [5R-[5a,6a(R*)]]- (9CI)
• CAS No: 132015-05-5
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 189413
• PubChem ID: 3035607

4-Oxa-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 6-(1-hydroxyethyl)-3-(1-methylethyl)-7-oxo-, [5R-[5a,6a(R*)]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Oxa-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 6-(1-hydroxyethyl)-3-(1-methylethyl)-7-oxo-, [5R-[5a,6a(R*)]]- (9CI)
• (5R)-6-[(1R)-1-hydroxyethyl]-7-oxo-3-propan-2-yl-4-oxa-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• 4-Oxa-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 6-(1-hydroxyethyl)-3-(1-methylethyl)-7-o...
• 6-(1-hydroxyethyl)-2-isopropyl-1-oxa-penem-3-carboxylic acid
• (5R)-6-[(1R)-1-hydroxyethyl]-3-(1-methylethyl)-7-oxo-4-oxa-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• 4-Oxa-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 6-(1-hydroxyethyl)-3-(1-methylethyl)-7-oxo-, (5R-(5alpha,6alpha(R*)))-
• HI-1-Oxapenem
• 132015-05-5
• DTXSID80157309

• Inchi： InChI=1S/C11H15NO5/c1-4(2)8-7(11(15)16)12-9(14)6(5(3)13)10(12)17-8/h4-6,10,13H,1-3H3,(H,15,16)/t5-,6?,10-/m1/s1
• InChI Key： DDTDRSJPHCQGAG-NITLAFNMSA-N
• SMILES： CC(C1O[C@@H]2C(C(=O)N2C=1C(=O)O)[C@H](O)C)C

Computed Properties

• Exact Mass: 241.09505
• Monoisotopic Mass: 241.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 460.9°Cat760mmHg
• Flash Point: 232.5°C
• Refractive Index: 1.585
• PSA: 87.07